Cas no 123064-44-8 (1,2-dimethyl-2,9-dihydro-7H-beta-carbolin-7-one)

• Product Name: 1,2-dimethyl-2,9-dihydro-7H-beta-carbolin-7-one
• CAS No: 123064-44-8
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 1215665
• PubChem ID: 180157
• Update Time: 2025-04-20

1,2-dimethyl-2,9-dihydro-7H-beta-carbolin-7-one Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-2,9-dihydro-7H-beta-carbolin-7-one
• 1,2-dimethyl-9H-pyrido[3,4-b]indol-7-one
• 1,2-Dimethyl-9H-pyrido(3,4-b)indol-7-one
• 123064-44-8
• 1,2-Dimethyl-2,9-dihydro-7H-pyrido[3,4-b]indol-7-one
• 9H-Pyrido(3,4-b)indol-7-one, 1,2-Dimethyl-
• DTXSID50924363

• Inchi： 1S/C13H12N2O/c1-8-13-11(5-6-15(8)2)10-4-3-9(16)7-12(10)14-13/h3-7,14H,1-2H3
• InChI Key： DWXVLSIMGPCVKY-UHFFFAOYSA-N
• SMILES： O=C1C=CC2C(=C1)NC1=C(C)N(C)C=CC1=2

Computed Properties

• Exact Mass: 212.09506
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34